Cas no 1393573-91-5 (2-Chloro-5-(chloromethyl)pyridin-3-OL)

• Product Name: 2-Chloro-5-(chloromethyl)pyridin-3-OL
• CAS No: 1393573-91-5
• MF: C₆H₅Cl₂NO
• MW: 178.015999555588
• CID: 4914871
• Update Time: 2025-10-29

2-Chloro-5-(chloromethyl)pyridin-3-OL Chemical and Physical Properties

Names and Identifiers

• AB84103
• 2-Chloro-5-chloromethyl-3-hydroxypyridine
• 2-CHLORO-5-(CHLOROMETHYL)PYRIDIN-3-OL
• 2-Chloro-5-(chloromethyl)pyridin-3-OL

• Inchi： 1S/C6H5Cl2NO/c7-2-4-1-5(10)6(8)9-3-4/h1,3,10H,2H2
• InChI Key： NVRCWIBUOBBARV-UHFFFAOYSA-N
• SMILES： ClCC1C=NC(=C(C=1)O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• XLogP3: 1.8
• Topological Polar Surface Area: 33.1

Additional information on 2-Chloro-5-(chloromethyl)pyridin-3-OL

Introduction to 2-Chloro-5-(chloromethyl)pyridin-3-OL (CAS No. 1393573-91-5)

2-Chloro-5-(chloromethyl)pyridin-3-OL, identified by its Chemical Abstracts Service (CAS) number 1393573-91-5, is a significant compound in the realm of chemical and pharmaceutical research. This heterocyclic organic molecule features a pyridine core substituted with chloro and chloromethyl groups, making it a versatile intermediate in the synthesis of various bioactive molecules. The presence of both electron-withdrawing and electron-donating functional groups on the pyridine ring imparts unique reactivity, enabling its application in diverse synthetic pathways.

The structural motif of 2-Chloro-5-(chloromethyl)pyridin-3-OL positions it as a valuable building block in medicinal chemistry. The chloro group at the 2-position and the chloromethyl group at the 5-position facilitate nucleophilic substitution reactions, while the hydroxyl group at the 3-position allows for further derivatization. These features make it particularly useful in constructing more complex scaffolds, including those relevant to drug discovery and development.

In recent years, there has been growing interest in pyridine derivatives due to their broad spectrum of biological activities. Studies have highlighted the potential of such compounds in modulating enzyme activity, interacting with biological targets, and serving as precursors for pharmacophores. The specific arrangement of substituents in 2-Chloro-5-(chloromethyl)pyridin-3-OL contributes to its unique pharmacological profile, making it a subject of intense investigation.

One of the most compelling aspects of 2-Chloro-5-(chloromethyl)pyridin-3-OL is its role as a precursor in the synthesis of small-molecule inhibitors. Researchers have leveraged its reactivity to develop compounds targeting various therapeutic areas, including oncology, neurology, and infectious diseases. For instance, modifications of this scaffold have yielded molecules with demonstrated activity against kinases and other enzymes implicated in cancer progression. The ability to introduce additional functional groups allows for fine-tuning of potency and selectivity, which are critical parameters in drug design.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds due to their prevalence in approved drugs. Pyridine derivatives constitute a substantial portion of this class, with examples ranging from antihistamines to antiviral agents. 2-Chloro-5-(chloromethyl)pyridin-3-OL exemplifies how a simple yet strategically designed molecule can serve as a linchpin in generating more sophisticated pharmacological entities.

Recent advancements in synthetic methodologies have further enhanced the utility of 2-Chloro-5-(chloromethyl)pyridin-3-OL. Techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have enabled efficient construction of complex pyridine derivatives. These methods not only improve yield but also allow for greater control over stereochemistry, which is often crucial for biological activity. The compound’s compatibility with these modern synthetic approaches makes it an attractive choice for medicinal chemists seeking to develop novel therapeutics.

The biological evaluation of derivatives derived from 2-Chloro-5-(chloromethyl)pyridin-3-OL has revealed intriguing insights into their mechanisms of action. Some studies suggest that these compounds may interact with proteins involved in signal transduction pathways, potentially leading to therapeutic effects. Others indicate that they might modulate neurotransmitter release or receptor binding affinity. Such findings underscore the compound’s versatility and highlight its potential as a scaffold for future drug candidates.

In conclusion, 2-Chloro-5-(chloromethyl)pyridin-3-OL (CAS No. 1393573-91-5) represents a fascinating example of how structural complexity can be harnessed to develop biologically active molecules. Its unique reactivity and synthetic accessibility position it as a cornerstone in modern drug discovery efforts. As research continues to uncover new applications for this compound and its derivatives, its significance in pharmaceutical chemistry is poised to grow even further.